Cas no 936563-86-9 (tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate)

tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate structure
936563-86-9 structure
Product Name:tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate
CAS No:936563-86-9
MF:C27H30N6O3
MW:486.565505504608
CID:2137296
PubChem ID:56926213
Update Time:2024-10-26

tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate
    • 1-Piperidinecarboxylic acid, 3-[4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-, 1,1-dimethylethyl ester
    • 1,1-Dimethylethyl 3-[4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-1-piperidinecarboxylate (ACI)
    • CS-M2600
    • tert-butyl (R)-3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo-[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate
    • (R)-1-(1-Boc-3-piperidinyl)-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • DA-40370
    • NTSAEGNFPKKRLX-UHFFFAOYSA-N
    • tert-butyl 3-[4-amino-3-(4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate
    • 3-[4-Amino-3-(4-phenoxy-phenyl)-pyrazolo[3,4-d]pyrimidin-1-yl]-piperidine-1-carboxylic acid tert-butyl ester
    • SCHEMBL1628863
    • BCP23953
    • SY116147
    • AKOS032948035
    • 936563-86-9
    • MFCD28167899
    • G87611
    • C12757
    • CS-14790
    • IBRUTINIB IMPURITY 86
    • tert-butyl3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate
    • tert-butyl 3-[4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate
    • DB-125868
    • Inchi： 1S/C27H30N6O3/c1-27(2,3)36-26(34)32-15-7-8-19(16-32)33-25-22(24(28)29-17-30-25)23(31-33)18-11-13-21(14-12-18)35-20-9-5-4-6-10-20/h4-6,9-14,17,19H,7-8,15-16H2,1-3H3,(H2,28,29,30)
    • InChI Key： NTSAEGNFPKKRLX-UHFFFAOYSA-N
    • SMILES： O=C(N1CC(N2C3C(=C(N)N=CN=3)C(C3C=CC(OC4C=CC=CC=4)=CC=3)=N2)CCC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 486.23793884g/mol
  • Monoisotopic Mass: 486.23793884g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 734
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 108Ų

tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate Pricemore >>

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tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate Production Method

Production Method 1

2548039-36-5 2548039-36-5
936563-86-9 936563-86-9
Reaction Conditions
1.1 Reagents: Ammonia Catalysts: Copper bromide (CuBr) Solvents: Dimethylacetamide
Reference
Processes and intermediates for preparing a BTK inhibitor
, World Intellectual Property Organization, , ,

Production Method 2

330786-24-8 330786-24-8
85275-45-2 85275-45-2
936563-86-9 936563-86-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine Catalysts: Azobisisobutyronitrile Solvents: Tetrahydrofuran ;  12 h, rt
Reference
Preparation of heterocyclic compounds as the double-site irreversible Bruton's tyrosine kinase inhibitor
, World Intellectual Property Organization, , ,

Production Method 3

463-52-5 463-52-5
1612774-47-6 1612774-47-6
936563-86-9 936563-86-9
Reaction Conditions
Reference
Processes and intermediates for preparing a medicament
, World Intellectual Property Organization, , ,

Production Method 4

936563-86-9 936563-86-9
Reaction Conditions
Reference
Preparation of substituted pyrazolopyrimidinamines as inhibitors of Bruton's tyrosine kinase
, United States, , ,

Production Method 5

330786-24-8 330786-24-8
85275-45-2 85275-45-2
936563-86-9 936563-86-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Dimethylformamide ;  10 - 30 min, 10 - 15 °C
1.2 Catalysts: Diisopropyl azodicarboxylate ;  3 - 4 h, 25 - 30 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt → 0 °C; 3 - 4 h, 0 °C → rt
1.4 Reagents: Sodium hydroxide Solvents: Water ;  pH 8 - 9, rt → 0 °C
Reference
Method for preparing Brutons tyrosine kinase inhibitor
, China, , ,

Production Method 6

461699-13-8 461699-13-8
51067-38-0 51067-38-0
936563-86-9 936563-86-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ,  Water ;  rt → 120 °C; 21 h, 120 °C
Reference
Preparation of benzenesulfonamide derivatives and uses thereof
, World Intellectual Property Organization, , ,

Production Method 7

1276110-38-3 1276110-38-3
51067-38-0 51067-38-0
936563-86-9 936563-86-9
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  24 h, 90 °C
Reference
Preparation of pyrazolopyrimidine derivatives useful in treating dry eye
, World Intellectual Property Organization, , ,

Production Method 8

1276110-38-3 1276110-38-3
51067-38-0 51067-38-0
936563-86-9 936563-86-9
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  24 h, 90 °C
Reference
Preparation of pyrazolo[3,4-d]pyrimidine derivatives as Btk kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 9

330786-24-8 330786-24-8
85275-45-2 85275-45-2
936563-86-9 936563-86-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Methods and compositions for inhibition of bone resorption
, World Intellectual Property Organization, , ,

Production Method 10

85275-45-2 85275-45-2
1065473-78-0 1065473-78-0
936563-86-9 936563-86-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Preparation of pyrazolo-pyrimidine compounds as inhibitors of Bruton's tyrosine kinase
, World Intellectual Property Organization, , ,

Production Method 11

330786-24-8 330786-24-8
85275-45-2 85275-45-2
936563-86-9 936563-86-9
Reaction Conditions
1.1 Reagents: Tetraphenylporphyrin ,  Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Preparation of substituted pyrazolopyrimidinamines as inhibitors of Bruton's tyrosine kinase
, United States, , ,

Production Method 12

330786-24-8 330786-24-8
85275-45-2 85275-45-2
936563-86-9 936563-86-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran
Reference
Discovery of selective irreversible inhibitors for bruton's tyrosine kinase
Pan, Zhengying; Scheerens, Heleen; Li, Shyr-Jiann; Schultz, Brian E.; Sprengeler, Paul A.; et al, ChemMedChem, 2007, 2(1), 58-61

Production Method 13

936563-86-9 936563-86-9
Reaction Conditions
Reference
Preparation of 1H-pyrazolo[3,4-d]pyrimidine derivatives as bruton's tyrosine kinase inhibitors
, United States, , ,

tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate Raw materials

tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate Preparation Products

tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate Related Literature

Related Categories

936563-86-9 (tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate) Related Products

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